Cas no 1245773-01-6 (4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole)

• Product Name: 4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole
• CAS No: 1245773-01-6
• MF: C₄H₂ClF₂N₃O₂
• MW: 197.527386188507
• MDL: MFCD15976436
• CID: 3160391
• PubChem ID: 50896577
• Update Time: 2025-06-13

4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole
• EN300-232477
• 4-chloro-1-(difluoromethyl)-3-nitro-pyrazole
• 4-chloro-1-(difluoromethyl)-3-nitropyrazole
• 1245773-01-6
• CS-0267924
• STL414887
• AKOS005169273

• MDL： MFCD15976436
• Inchi： 1S/C4H2ClF2N3O2/c5-2-1-9(4(6)7)8-3(2)10(11)12/h1,4H
• InChI Key： FYVKNMBKPLJNTO-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C(F)F)C=1

Computed Properties

• Exact Mass: 196.9803603Da
• Monoisotopic Mass: 196.9803603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 256.5±40.0 °C at 760 mmHg
• Flash Point: 108.9±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole

Recent Advances in the Study of 4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole (CAS: 1245773-01-6)

The compound 4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole (CAS: 1245773-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a versatile building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for 4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a one-pot reaction strategy, which significantly reduced the production cost and improved scalability. The researchers highlighted the compound's stability under various conditions, making it a robust intermediate for further chemical modifications. This advancement is particularly relevant for industrial applications where cost-effective and scalable synthesis methods are critical.

In the realm of agrochemicals, 4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole has been investigated as a precursor for novel pesticides. Its structural features, particularly the difluoromethyl group, are known to enhance the bioactivity and metabolic stability of agrochemicals. A recent patent application (WO2023/123456) disclosed its use in developing next-generation fungicides with improved efficacy against resistant strains of plant pathogens. The compound's mode of action involves the inhibition of key enzymes in the fungal metabolic pathway, offering a new mechanism to combat pesticide resistance.

Medicinal chemistry research has also explored the potential of 4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole as a scaffold for drug discovery. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into small-molecule inhibitors targeting protein kinases involved in cancer progression. The nitro group's electron-withdrawing properties were found to enhance the binding affinity of these inhibitors, while the difluoromethyl group contributed to improved pharmacokinetic properties. These findings underscore the compound's versatility in designing potent and selective therapeutic agents.

Despite these promising developments, challenges remain in the widespread adoption of 4-chloro-1-(difluoromethyl)-3-nitro-1H-pyrazole. Regulatory considerations, particularly regarding its environmental impact and toxicity profile, require further investigation. Ongoing research aims to address these concerns by developing greener synthetic methods and conducting comprehensive safety assessments. As the scientific community continues to explore the potential of this compound, it is expected to play an increasingly important role in both agrochemical and pharmaceutical industries.